molecular formula C23H21NO2 B1158072 (S)-(+)-JWH 073 N-(3-hydroxybutyl) metabolite

(S)-(+)-JWH 073 N-(3-hydroxybutyl) metabolite

Cat. No. B1158072
M. Wt: 343.4
InChI Key: YPRJGJFJMZOUSH-INIZCTEOSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

JWH 073 is a potent cannabimimetic that has been identified as an adulterant in smoking mixtures. (S)-(+)-JWH 073 N-(3-hydroxybutyl) metabolite is a purified single enantiomer of a major metabolite of JWH 073, produced by human liver microsomes in vitro and detected, as a glucuronidated form, in urine. The biological actions of this metabolite are unknown.

Scientific Research Applications

  • Identification and Analysis in Urine Specimens : A study by Lovett et al. (2013) identified a predominant metabolite in urine specimens that test positive for naphthoylindole-based synthetic cannabinoids. This metabolite is related to JWH-073 and has been identified as a common metabolite for certain synthetic cannabinoids. The identification was done using mass spectrometry and liquid chromatographic techniques (Lovett et al., 2013).

  • Quantitative Measurement in Human Urine : Research by Chimalakonda et al. (2011) detailed the quantitative measurement of omega and omega-1 metabolites of JWH-018 and JWH-073 in human urine. They developed a liquid chromatography tandem mass spectrometry (LC-MS/MS) procedure for this purpose, highlighting the importance of these metabolites as biomarkers for synthetic cannabinoid use (Chimalakonda et al., 2011).

  • Clinical Validation of Detection Methods : Moran et al. (2011) validated a method for measuring urinary concentrations of JWH-018, JWH-073, and their metabolites. This research provides preliminary evidence for the clinical utility of these detection methods, emphasizing their importance in drug testing and forensic analysis (Moran et al., 2011).

  • Application in Forensic Cases : Ozturk et al. (2015) developed and validated a method for detecting and quantifying JWH-073 and its metabolites in blood and urine for real forensic cases. This research underscores the relevance of these metabolites in the forensic investigation of synthetic cannabinoid abuse (Ozturk et al., 2015).

  • Metabolite Comparison in Legal Cases : Jang et al. (2013) monitored urinary metabolites of JWH-018 and JWH-073 in legal cases, suggesting that detecting a few metabolites might not be sufficient to determine the ingestion of specific synthetic cannabinoids. This study highlights the complexity of metabolite patterns and their significance in legal and forensic contexts (Jang et al., 2013).

properties

Product Name

(S)-(+)-JWH 073 N-(3-hydroxybutyl) metabolite

Molecular Formula

C23H21NO2

Molecular Weight

343.4

InChI

InChI=1S/C23H21NO2/c1-16(25)13-14-24-15-21(19-10-4-5-12-22(19)24)23(26)20-11-6-8-17-7-2-3-9-18(17)20/h2-12,15-16,25H,13-14H2,1H3/t16-/m0/s1

InChI Key

YPRJGJFJMZOUSH-INIZCTEOSA-N

SMILES

O=C(C1=CN(CC[C@@H](O)C)C2=C1C=CC=C2)C3=C4C(C=CC=C4)=CC=C3

synonyms

(1-(3-hydroxybutyl)-1H-indol-3-yl)(naphthalen-1-yl)methanone

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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